5-(1H-indol-3-yl)pentan-1-amine hydrochloride

• Molecular Formula: C13H19ClN2
• Molecular Weight: 238.75 g/mol
• IUPAC Name: 5-(1H-indol-3-yl)pentan-1-amine;hydrochloride
• InChI: InChI=1S/C13H18N2.ClH/c14-9-5-1-2-6-11-10-15-13-8-4-3-7-12(11)13;/h3-4,7-8,10,15H,1-2,5-6,9,14H2;1H
• InChI Key: CZIWHOXOLODCFZ-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C2C(=C1)C(=CN2)CCCCCN.Cl

Description

5-(1H-indol-3-yl)pentan-1-amine hydrochloride is a chemical compound that belongs to the class of indole derivatives. Indole derivatives are known for their wide range of biological activities and are commonly found in natural products and pharmaceuticals . This compound features an indole ring system, which is a significant heterocyclic structure in medicinal chemistry due to its presence in various bioactive molecules .

Preparation Methods

The synthesis of 5-(1H-indol-3-yl)pentan-1-amine hydrochloride typically involves the following steps:

Starting Materials: The synthesis begins with commercially available indole and pentan-1-amine.

Reaction Conditions: The indole is first functionalized at the 3-position using a suitable electrophile.

Coupling Reaction: The functionalized indole is then coupled with pentan-1-amine under appropriate conditions, such as using a coupling reagent like EDCI (1-ethyl-3-(3-dimethylaminopropyl)carbodiimide) in the presence of a base.

Hydrochloride Formation: The final step involves converting the free amine to its hydrochloride salt by treatment with hydrochloric acid.

Chemical Reactions Analysis

5-(1H-indol-3-yl)pentan-1-amine hydrochloride undergoes various chemical reactions, including:

Oxidation: The indole ring can be oxidized using oxidizing agents like potassium permanganate or hydrogen peroxide, leading to the formation of indole-3-carboxylic acid derivatives.

Reduction: The compound can be reduced using reducing agents such as lithium aluminum hydride (LiAlH4) to yield reduced indole derivatives.

Substitution: Electrophilic substitution reactions can occur at the indole ring, particularly at the 3-position, using reagents like halogens or nitrating agents.

Scientific Research Applications

5-(1H-indol-3-yl)pentan-1-amine hydrochloride has several scientific research applications:

Chemistry: It is used as a building block in the synthesis of more complex indole derivatives, which are valuable in medicinal chemistry.

Biology: The compound is studied for its potential biological activities, including anticancer, antiviral, and antimicrobial properties.

Medicine: Indole derivatives, including this compound, are investigated for their therapeutic potential in treating various diseases.

Industry: The compound is used in the development of new materials and as a precursor in the synthesis of dyes and pigments.

Mechanism of Action

The mechanism of action of 5-(1H-indol-3-yl)pentan-1-amine hydrochloride involves its interaction with specific molecular targets and pathways:

Molecular Targets: The compound can bind to various receptors and enzymes, modulating their activity.

Pathways: The compound can affect signaling pathways involved in cell proliferation, apoptosis, and inflammation, contributing to its potential therapeutic effects.

Comparison with Similar Compounds

5-(1H-indol-3-yl)pentan-1-amine hydrochloride can be compared with other indole derivatives:

Similar Compounds: Examples include 5-(5-bromo-1H-indol-1-yl)pentan-1-ol and (1H-indol-3-yl)methanamine

Uniqueness: The presence of the pentan-1-amine side chain distinguishes it from other indole derivatives, potentially leading to unique biological activities and applications.